Cas no 803635-22-5 (2-Propyn-1-amine,N-[2-(2,6-dimethylphenoxy)ethyl]-N-methyl-(9CI))

2-Propyn-1-amine,N-[2-(2,6-dimethylphenoxy)ethyl]-N-methyl-(9CI) structure
803635-22-5 structure
Product Name:2-Propyn-1-amine,N-[2-(2,6-dimethylphenoxy)ethyl]-N-methyl-(9CI)
CAS No:803635-22-5
MF:C14H19NO
MW:217.306763887405
CID:714128
Update Time:2023-03-29

2-Propyn-1-amine,N-[2-(2,6-dimethylphenoxy)ethyl]-N-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-amine,N-[2-(2,6-dimethylphenoxy)ethyl]-N-methyl-
    • 2-Propyn-1-amine,N-[2-(2,6-dimethylphenoxy)ethyl]-N-methyl-(9CI)
    • Inchi: 1S/C14H19NO/c1-5-9-15(4)10-11-16-14-12(2)7-6-8-13(14)3/h1,6-8H,9-11H2,2-4H3
    • InChI Key: HDSRNTKCVSBSIL-UHFFFAOYSA-N
    • SMILES: C(N(CCOC1=C(C)C=CC=C1C)C)C#C

Computed Properties

  • Exact Mass: 217.147
  • Monoisotopic Mass: 217.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12.5A^2

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